An In-Depth Technical Guide on the Core Mechanism of Action of (R)-V-0219 Hydrochloride
An In-Depth Technical Guide on the Core Mechanism of Action of (R)-V-0219 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
(R)-V-0219 hydrochloride is the (R)-enantiomer of V-0219, a potent, orally active, small-molecule positive allosteric modulator (PAM) of the glucagon-like peptide-1 receptor (GLP-1R).[1][2][3][4][5] As a PAM, (R)-V-0219 hydrochloride enhances the signaling of the endogenous ligand, GLP-1, thereby potentiating its therapeutic effects on glucose homeostasis and appetite regulation. This technical guide provides a comprehensive overview of the mechanism of action of (R)-V-0219 hydrochloride, including its effects on key downstream signaling pathways, quantitative pharmacological data, and detailed experimental protocols for its characterization.
Introduction to (R)-V-0219 Hydrochloride and its Target: The GLP-1 Receptor
The glucagon-like peptide-1 receptor (GLP-1R) is a class B G-protein coupled receptor (GPCR) that plays a pivotal role in regulating blood glucose levels and appetite.[1][2][3][4][5] Endogenous GLP-1, an incretin hormone released from the gut in response to food intake, activates the GLP-1R in pancreatic β-cells, leading to enhanced glucose-stimulated insulin secretion. GLP-1R activation also has effects on gastric emptying, glucagon secretion, and central appetite control, making it a prime target for the treatment of type 2 diabetes and obesity.[1][6]
(R)-V-0219 hydrochloride represents a novel therapeutic approach by allosterically modulating the GLP-1R. Unlike orthosteric agonists that directly bind to the ligand-binding site, (R)-V-0219 hydrochloride binds to a distinct site on the receptor, leading to a conformational change that enhances the affinity and/or efficacy of the endogenous ligand, GLP-1.[1][7] This positive allosteric modulation offers the potential for a more physiological and nuanced control of GLP-1R signaling.
Core Mechanism of Action: Potentiation of GLP-1R Signaling
The primary mechanism of action of (R)-V-0219 hydrochloride is the positive allosteric modulation of the GLP-1R.[1][7] This modulation results in the potentiation of GLP-1-induced downstream signaling cascades. The key signaling events influenced by (R)-V-0219 hydrochloride are:
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Calcium Mobilization: (R)-V-0219 hydrochloride enhances GLP-1-stimulated intracellular calcium (Ca2+) flux in cells expressing the human GLP-1R (hGLP-1R).[1][7]
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cAMP Accumulation: It potentiates GLP-1-induced cyclic adenosine monophosphate (cAMP) production, a critical second messenger in GLP-1R signaling.[4][7]
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Insulin Secretion: By augmenting the upstream signaling events, (R)-V-0219 hydrochloride ultimately enhances glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells in the presence of GLP-1.[4][7]
It is important to note that both the (R)- and (S)-enantiomers of V-0219 have been shown to possess similar in vitro activity in potentiating GLP-1R signaling.[7]
Signaling Pathway Diagram
The following diagram illustrates the GLP-1R signaling pathway and the modulatory role of (R)-V-0219 hydrochloride.
Quantitative Pharmacological Data
The positive allosteric modulatory effects of V-0219 and its enantiomers have been quantified in various in vitro assays. The following tables summarize the key pharmacological data.
Table 1: Potentiation of GLP-1-Induced Calcium Flux in hGLP-1R expressing HEK cells [7]
| Compound | Concentration | EC50 of GLP-1 (nM) | Fold Increase in Max Signal |
| (R)-V-0219 | 0.1 nM | 10 | ~2 |
| (S)-V-0219 | 0.1 nM | 10 | ~2 |
| GLP-1 (alone) | - | 45 | - |
Table 2: Potentiation of GLP-1-Induced cAMP Accumulation in hGLP-1R expressing HEK-293 cells [7]
| Compound | Concentration | EC50 of GLP-1 (nM) | % Increase in Max GLP-1 Signal |
| V-0219 | 0.1 nM | 7.7 | 42% |
| GLP-1 (alone) | - | 10.1 | - |
Table 3: Potentiation of GLP-1-Induced Insulin Secretion in INS-1E cells [7]
| Condition | EC50 (nM) | Fold Potentiation of Insulin Secretion |
| V-0219 (0.1 nM) + GLP-1 | 0.25 | 1.8 |
| V-0219 + GLP-1 (0.2 nM) | 0.008 | - |
Detailed Experimental Protocols
The following are detailed methodologies for the key experiments used to characterize the mechanism of action of (R)-V-0219 hydrochloride.
Calcium Mobilization Assay
This assay measures the ability of (R)-V-0219 hydrochloride to potentiate GLP-1-induced intracellular calcium mobilization in HEK-293 cells stably expressing the hGLP-1R.[1][7]
Experimental Workflow:
Protocol:
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Cell Culture: Maintain HEK-293 cells stably expressing hGLP-1R in appropriate culture medium.
-
Cell Plating: Seed the cells into 96-well plates and allow them to adhere overnight.
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Dye Loading: Wash the cells with assay buffer and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.
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Compound Addition: Add varying concentrations of (R)-V-0219 hydrochloride or vehicle control to the wells.
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Incubation: Incubate the plate for 10 minutes at room temperature.
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GLP-1 Addition: Add a sub-maximal concentration (e.g., EC25) of GLP-1 to the wells.
-
Fluorescence Measurement: Immediately measure the change in fluorescence intensity using a plate reader or flow cytometer.
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Data Analysis: Calculate the potentiation of the GLP-1 response by (R)-V-0219 hydrochloride.
cAMP Accumulation Assay
This assay quantifies the potentiation of GLP-1-induced cAMP production by (R)-V-0219 hydrochloride in hGLP-1R-expressing cells.[7]
Experimental Workflow:
Protocol:
-
Cell Culture: Culture hGLP-1R expressing HEK-293 cells to the desired confluency.
-
Cell Plating: Seed the cells into 384-well plates.
-
Pre-incubation: Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
-
Compound Addition: Add a fixed concentration of (R)-V-0219 hydrochloride or vehicle.
-
GLP-1 Stimulation: Add a range of concentrations of GLP-1 to generate a dose-response curve.
-
Incubation: Incubate the plate for 30 minutes at 37°C.
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Cell Lysis: Lyse the cells to release intracellular cAMP.
-
cAMP Measurement: Quantify the cAMP levels using a competitive immunoassay, such as HTRF or AlphaScreen.
-
Data Analysis: Plot the dose-response curves and determine the EC50 values for GLP-1 in the presence and absence of (R)-V-0219 hydrochloride.
Glucose-Stimulated Insulin Secretion (GSIS) Assay
This assay assesses the functional consequence of GLP-1R potentiation by measuring the enhancement of insulin secretion from pancreatic β-cells.[7]
Experimental Workflow:
Protocol:
-
Cell Culture: Culture pancreatic β-cell lines (e.g., INS-1E or EndoC-βH1) under standard conditions.
-
Cell Plating: Seed the cells into 24- or 48-well plates.
-
Pre-incubation: Wash the cells and pre-incubate in a low glucose buffer (e.g., 2.8 mM glucose) to establish a basal insulin secretion level.
-
Treatment: Replace the pre-incubation buffer with treatment buffers containing:
-
Low or high glucose concentrations.
-
GLP-1.
-
(R)-V-0219 hydrochloride.
-
-
Incubation: Incubate the cells for a specified time (e.g., 30 minutes to 2 hours).
-
Supernatant Collection: Collect the supernatant from each well.
-
Insulin Measurement: Quantify the insulin concentration in the supernatant using an ELISA kit.
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Data Analysis: Determine the effect of (R)-V-0219 hydrochloride on GLP-1-potentiated, glucose-stimulated insulin secretion.
Conclusion
(R)-V-0219 hydrochloride is a positive allosteric modulator of the GLP-1R that enhances the receptor's response to its endogenous ligand, GLP-1. This potentiation of signaling through the canonical Gs-cAMP pathway leads to increased intracellular calcium and ultimately augments glucose-stimulated insulin secretion. The data and protocols presented in this guide provide a comprehensive framework for understanding and further investigating the mechanism of action of this promising therapeutic agent for the treatment of type 2 diabetes and obesity. The similar in vitro activities of the (R)- and (S)-enantiomers suggest that the racemate, V-0219, may also be a valuable tool for preclinical research.[7] Further studies are warranted to fully elucidate the in vivo differential effects of the enantiomers and the full therapeutic potential of (R)-V-0219 hydrochloride.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. Discovery of V-0219: A Small-Molecule Positive Allosteric Modulator of the Glucagon-Like Peptide-1 Receptor toward Oral Treatment for "Diabesity" - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. caymanchem.com [caymanchem.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. GalChimia in J. Med. Chem. – A GLP-1R allosteric modulator for the treatment of “diabesity” [galchimia.com]
- 7. Discovery of V-0219: A Small-Molecule Positive Allosteric Modulator of the Glucagon-Like Peptide-1 Receptor toward Oral Treatment for “Diabesity” - PMC [pmc.ncbi.nlm.nih.gov]
